Cas no 123-30-8 (4-Aminophenol)

P-aminophenol, also known as "p-hydroxyaniline", is a fine organic chemical intermediate widely used in China at present. It is used in the dye industry to synthesize weakly acidic yellow 6g\ weakly acidic light yellow 5g\ sulfurized dark blue 3r\ sulfurized blue cv\ sulfurized brilliant green gb\ sulfurized red brown b3r\ sulfurized reduced black CLG, etc. in the pharmaceutical industry, p-aminophenol is used in the synthesis of paracetamol \ acetaminophen, etc. it is also used in the preparation of developer \ antioxidant, petroleum additive and other products< Br>
4-Aminophenol structure
4-Aminophenol structure
4-Aminophenol
123-30-8
C6H7NO
109.12588
MFCD00007869
36075
403

4-Aminophenol Properties

Names and Identifiers

    • 4-Aminophenol
    • 4-AMINO-1-HYDROXYBENZENE
    • 4-HYDROXYANILINE
    • 4-HYROXYANILINE
    • ACETAMINOPHEN IMPURITY K
    • AMINOPHENOL-4
    • AZOL
    • CERTINAL
    • CITOL
    • JAROCOL PAP
    • LABOTEST-BB LTBB000486
    • p-Aminophenc
    • P-AMINOPHENOL
    • PARA AMINO PHENOL
    • PARANOL
    • P-HYDROXYANILINE
    • 1-Amino-4-hydroxybenzene
    • 4-Amino-1-hydroxybnzene
    • 4-Aminobenzenol
    • 4-Aminophenol (Acetaminophen RCK)
    • PAP
    • (CI 76550)
    • 4-AMINOPHEN
    • 4-amino-phenol
    • 4-AMINOPHENOL (4-HYDROXYANILINE)
    • 4-AMINOPHENOL 0,97
    • 4-NH2-Phenol
    • 4-NITROBENZENAMINE
    • -Aminophenol
    • APAP BITARTRATE IMP K
    • Freedol
    • HYDROCODONE
    • Kathol
    • para-amino phenol
    • Paracetamol Impurity K
    • PARACETAMOL,IMP. K
    • para-hydroxyaniline
    • p-hydroxyphenylamine
    • renalac
    • Unal
    • ursolp
    • ci76550
    • Energol
    • Kodelon
    • Mesalazine impurity A
    • p-Nitropheno
    • Nako Brown R
    • P17510
    • 4-aminobenzenol
    • 4-hydroxybenzenamine
    • MLS001066356
    • 4-Aminophenol, >=98%
    • 4-Aminophenol, >=99% (HPLC)
    • Para-aminophenol
    • Epitope ID:117708
    • Furro P (Salt/Mix)
    • NSC-1545
    • 1ST000161
    • p-Aminofenol
    • NCGC00090816-02
    • NCGC00258583-01
    • Fourrine P Base
    • Furro P Base
    • Aminophenol, p-
    • CS-0006652
    • MFCD00007869
    • Amino-4-phenol
    • Fouramine P
    • C02372
    • 1-Amino-4-hydroxybenzene 4-Amino-1-hydroxybnzene 4-Aminobenzenol 4-amino-pheno
    • 4-amino phenol
    • Azol
    • paraaminophenol
    • 4-AMINOPHENOL [HSDB]
    • 4-hydroxy-1-aminobenzene
    • 4-aminophenol B
    • MESALAZINE IMPURITY A (EP IMPURITY)
    • Pelagol P Base
    • 4-Aminophenol, 250 mug/mL in acetonitrile, certified reference material, ampule of 1 mL
    • Q2548040
    • NS00006730
    • 4-azaniumylphenolate
    • Paramidophenol
    • 4-Aminophenol, technical grade, 95%
    • Pelagol CP (Salt/Mix)
    • BDBM26195
    • BCP25857
    • J-514454
    • NCGC00090816-03
    • P-AMINOPHENOL [MI]
    • 4-Aminophenol, PESTANAL(R), analytical standard
    • NCGC00090816-01
    • CHEBI:17602
    • CI 76550
    • HSDB 2640
    • Durafur Brown R (Salt/Mix)
    • C.I. 76550
    • Phenol, p-amino-
    • AS-54109
    • A0384
    • 4-aminophenol
    • 4-AMINOPHENOL [USP-RS]
    • to_000006
    • NSC1545
    • Tox21_113477
    • 123-30-8
    • Paranol
    • 4-AMINO-PHENOL
    • bmse000462
    • Certinal
    • DB14144
    • Rodinal
    • p-aminophenol
    • DTXCID504499
    • NSC 1545
    • SGCUT00256
    • Phenol, p-Amino
    • UNAL
    • STK286017
    • AKOS000119829
    • SMR000471841
    • MESALAZINE IMPURITY A [EP IMPURITY]
    • AKOS016371265
    • CAS-123-30-8
    • Z57127517
    • UN 2512
    • CHEMBL1142
    • p-Aminofenol [Czech]
    • p-Aminophenol [UN2512] [Poison]
    • Zoba Brown P Base
    • aniline, 4-hydroxy-
    • p-amino-phenol
    • Ursol P
    • SCHEMBL15663694
    • Tox21_113242
    • 4-AMINOPHENOL [USP IMPURITY]
    • UNII-R7P8FRP05V
    • 4-hydroxyphenylamine
    • p-aminobenzenol
    • para aminophenol
    • NCGC00090816-04
    • EC 204-616-2
    • 4-hydroxyaniline
    • Tertral P Base
    • CCRIS 4146
    • Renal AC
    • 4-AMINOPHENOL (USP IMPURITY)
    • SCHEMBL3424
    • phenol derivative, 9
    • PARACETAMOL IMPURITY K (EP IMPURITY)
    • Benzofur P
    • 4-AMINOPHENOL (USP-RS)
    • Mesalazine Imp. A (EP); Paracetamol Imp. K (EP); 4-Aminophenol; Mesalazine Impurity A; Paracetamol Impurity K
    • EINECS 204-616-2
    • AI3-14872
    • Ursol P Base
    • R7P8FRP05V
    • 4-Amino-1-hydroxybenzene
    • Tox21_201030
    • para-amino-phenol
    • Citol
    • PARACETAMOL IMPURITY K [EP IMPURITY]
    • Pelagol Grey CP (Salt/Mix)
    • 4NL
    • Mesalazine impurity A, European Pharmacopoeia (EP) Reference Standard
    • Buprofezin metabolite BF22
    • CCG-266045
    • BASF Ursol P Base
    • Phenol, 4-amino-
    • Tox21_113477_1
    • NCGC00090816-05
    • 4-hydroxy-aniline
    • DTXSID3024499
    • Pelagol Grey P Base
    • p-Hydroxyphenylamine
    • C.I. Oxidation Base 6
    • SB40549
    • EN300-33645
    • BEAUTIFUL WOMANS HAIR LOVES COLORFUL BUBBLES HAIR DYE 5N NATURAL BROWN
    • J-004908
    • WLN: ZR DQ
    • F2190-0438
    • Durafur Brown RB
    • 1-Amino-4-hydroxybenzene;4-Hydroxy-1-aminobenzene
    • Futramine P (Salt/Mix)
    • p-hydroxyaniline
    • AJ-333/25022099
    • C.I. Oxidation Base 6A
    • Peltol P (Salt/Mix)
    • InChI=1/C6H7NO/c7-5-1-3-6(8)4-2-5/h1-4,8H,7H
    • 4-Aminophenol, United States Pharmacopeia (USP) Reference Standard
    • Fourrine 84
    • Takatol
    • 4-Hydroxyaniline
    • +Expand
    • MFCD00007869
    • PLIKAWJENQZMHA-UHFFFAOYSA-N
    • 1S/C6H7NO/c7-5-1-3-6(8)4-2-5/h1-4,8H,7H2
    • C1=C(C=CC(=C1)O)N
    • 385836

Computed Properties

  • 109.05300
  • 2
  • 2
  • 0
  • 109.053
  • 8
  • 66.9
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 4
  • 0
  • 46.2A^2

Experimental Properties

  • 1.55560
  • 46.25000
  • 462
  • 1.5444 (estimate)
  • 1.5 g/100 mL (20 ºC)
  • 284 ºC
  • 185-189 °C (lit.)
  • 0.0±0.6 mmHg at 25°C
  • Fahrenheit: 383 ° f
    Celsius: 195 ° c
  • 2447
  • water: slightly soluble
  • 250 μg/mL in acetonitrile
  • White to grayish brown crystals [1]
  • Stable, though may discolour in air. Incompatible with acids, chloroformates, strong oxidizing agents.
  • It is slightly soluble in water, ethanol and diethyl ether. [6]
  • Air & Light Sensitive
  • 5.48, 10.30(at 25℃)
  • 1.29

4-Aminophenol Security Information

  • GHS07 GHS07 GHS08 GHS08 GHS09 GHS09
  • SJ5075000
  • 3
  • 6.1
  • S28-S36/37-S60-S61-S28A
  • III
  • III
  • R20/22; R50/53; R68
  • 6.1
  • Xn Xn N N
  • UN 2512 6.1/PG 3
  • H302,H332,H341,H410
  • P273,P281,P501
  • dangerous
  • 0-10°C
  • III
  • 20/22-50/53-68
  • Warning
  • Yes
  • 6.1
  • 8

4-Aminophenol Customs Data

  • 2922299090

  • China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Aminophenol Synthesis

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